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Compound of Interest

Compound Name: 2-Ethoxyethanethiol

Cat. No.: B100845 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
This guide provides a comprehensive, step-by-step protocol for the functionalization of gold

surfaces using 2-Ethoxyethanethiol to create self-assembled monolayers (SAMs). These

surfaces are of significant interest in various fields, including drug development, biosensing,

and fundamental surface science, due to their ability to modify surface properties, such as

wettability and protein resistance.

Introduction
2-Ethoxyethanethiol is a thiol-containing organic molecule that readily forms a covalent bond

with gold surfaces, leading to the spontaneous formation of a highly ordered molecular

monolayer. The ethoxyethyl group provides a hydrophilic and flexible interface. The resulting

functionalized surfaces can be used to study cell adhesion, protein adsorption, and to serve as

a platform for further chemical modifications.

Key Properties of 2-Ethoxyethanethiol
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Property Value Source

Molecular Formula C4H10OS PubChem

Molecular Weight 106.19 g/mol PubChem

Synonyms
2-ethoxyethane-1-thiol, 2-

mercaptoethyl ethyl ether
PubChem

Hazards

Flammable liquid and vapor,

Harmful if swallowed, Causes

skin irritation, Causes serious

eye damage, May cause

respiratory irritation

PubChem[1]

Quantitative Surface Characterization Data
The following table summarizes typical quantitative data obtained for surfaces functionalized

with short-chain oligo(ethylene glycol) terminated thiols, which are structural analogs of 2-
Ethoxyethanethiol. This data should be considered as a reference point for the expected

characteristics of a 2-Ethoxyethanethiol SAM.

Parameter Typical Value Method of Analysis

Advancing Water Contact

Angle
50° - 70° Goniometry

Ellipsometric Thickness 5 - 10 Å Ellipsometry

Surface Coverage ~80-95%
X-ray Photoelectron

Spectroscopy (XPS)

Note: Specific values for 2-Ethoxyethanethiol may vary depending on the purity of the thiol,

the cleanliness of the substrate, and the specific conditions of the self-assembly process.

Experimental Protocols
This section details the necessary materials and the step-by-step procedure for the formation of

a 2-Ethoxyethanethiol self-assembled monolayer on a gold substrate.
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Materials and Reagents
2-Ethoxyethanethiol (purity > 95%)

Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

Absolute Ethanol (ACS grade or higher)

Deionized (DI) water (18.2 MΩ·cm)

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

Clean glass vials with caps

Tweezers (non-magnetic, stainless steel)

Nitrogen gas source for drying

Sonicator

Experimental Workflow Diagram
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Substrate Preparation

SAM Formation

Post-Assembly Processing

Surface Characterization

Gold Substrate Cleaning
(Piranha Etch or UV/Ozone)

Rinsing with DI Water
and Ethanol

Drying under Nitrogen Stream

Preparation of
1-10 mM 2-Ethoxyethanethiol

in Ethanol

Immersion of Substrate
in Thiol Solution
(12-24 hours)

Rinsing with Ethanol
to remove physisorbed thiols

Drying under Nitrogen Stream

Contact Angle Goniometry Ellipsometry XPS Analysis
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Pristine Gold
Substrate

Chemisorption
(Au-S Bond Formation)

2-Ethoxyethanethiol
in Ethanol Solution

Self-Assembly &
Intermolecular Interactions

Functionalized Surface
with 2-Ethoxyethanethiol SAM

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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